Cas no 1016734-66-9 (1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine)
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridin-5-amine, 4,5,6,7-tetrahydro-1,3-dimethyl-
- 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine
-
- Inchi: 1S/C8H14N4/c1-5-7-3-6(9)4-10-8(7)12(2)11-5/h6,10H,3-4,9H2,1-2H3
- InChI Key: KAIJJBGBXLAITA-UHFFFAOYSA-N
- SMILES: C12N(C)N=C(C)C=1CC(N)CN2
Computed Properties
- Exact Mass: 166.121846g/mol
- Monoisotopic Mass: 166.121846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 166.22g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 55.9Ų
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474963-2.5mg |
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D474963-5mg |
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D474963-25mg |
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 25mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM435304-250mg |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95%+ | 250mg |
$1404 | 2023-01-05 | |
| Chemenu | CM435304-500mg |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95%+ | 500mg |
$1434 | 2023-01-05 | |
| Chemenu | CM435304-1g |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95%+ | 1g |
$1492 | 2023-01-05 | |
| Enamine | EN300-53448-0.05g |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95% | 0.05g |
$252.0 | 2023-05-23 | |
| Enamine | EN300-53448-0.1g |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95% | 0.1g |
$376.0 | 2023-05-23 | |
| Enamine | EN300-53448-0.25g |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95% | 0.25g |
$538.0 | 2023-05-23 | |
| Enamine | EN300-53448-0.5g |
1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine |
1016734-66-9 | 95% | 0.5g |
$847.0 | 2023-05-23 |
1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine
Professional Introduction to Compound with CAS No. 1016734-66-9 and Product Name: 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine
The compound identified by the CAS number 1016734-66-9 and the product name 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structural motif known for its broad spectrum of biological activities. The presence of multiple nitrogen atoms in its core structure makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.
Recent studies have highlighted the potential of pyrazolo[3,4-b]pyridine derivatives as scaffolds for developing novel therapeutic agents. The compound in question exhibits unique chemical properties that make it particularly interesting for researchers. Its molecular structure incorporates two methyl groups at the 1 and 3 positions, which contribute to its stability and reactivity. The amine functional group at the 5-position further enhances its versatility in chemical modifications.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen atoms have been shown to influence binding affinity and selectivity in target enzymes and receptors. This has opened up new avenues for designing drugs with improved efficacy and reduced side effects.
The 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine has garnered attention in recent academic literature for its role in developing small-molecule inhibitors. These inhibitors are being explored for their potential applications in treating various diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological targets at multiple sites makes it a valuable tool for studying complex biological pathways.
In a notable study published last year, researchers demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain kinases involved in cancer progression. The study utilized computational modeling to predict binding interactions between the compound and target proteins. These predictions were validated through experimental assays, confirming the compound's potential as a lead molecule for drug development.
The synthesis of 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolo[3,4-b]pyridine core. Subsequent functionalization steps introduce the methyl groups and the amine group at the 5-position. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yield and purity.
The compound's physicochemical properties have been thoroughly characterized through spectroscopic methods such as NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into its molecular structure and help confirm its identity. Additionally, X-ray crystallography has been used to determine the crystal structure of some derivatives, offering detailed information about their three-dimensional arrangement.
One of the key challenges in working with heterocyclic compounds like 1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-5-amine is optimizing their solubility and bioavailability. Researchers have explored various strategies to address these issues, including derivatization with hydrophilic groups or encapsulation within liposomes. These approaches aim to enhance the compound's ability to interact with biological targets while maintaining its stability during storage and administration.
The future prospects for this compound are promising. Ongoing research is focused on expanding its chemical space through structural modifications and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. The development of novel derivatives could lead to breakthroughs in treating diseases that are currently difficult to manage with existing therapies.
In conclusion,1(10)6734(66)9 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The compound's versatility as a scaffold for designing biologically active molecules makes it a valuable asset in modern medicinal chemistry research. As our understanding of biological pathways continues to evolve,the demand for innovative compounds like this one is expected to grow.
1016734-66-9 (1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)